Cas no 1343788-14-6 (ethyl 2-sulfamoylbutanoate)

• Product Name: ethyl 2-sulfamoylbutanoate
• CAS No: 1343788-14-6
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 5803450
• PubChem ID: 64663594
• Update Time: 2025-06-15

ethyl 2-sulfamoylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(aminosulfonyl)-, ethyl ester
• Ethyl 2-sulfamoylbutanoate
• CS-0296483
• AKOS013990042
• 1343788-14-6
• EN300-1120736
• ethyl 2-sulfamoylbutanoate

• Inchi： 1S/C6H13NO4S/c1-3-5(12(7,9)10)6(8)11-4-2/h5H,3-4H2,1-2H3,(H2,7,9,10)
• InChI Key： CBYMHARJUAHNQP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(S(N)(=O)=O)CC

Computed Properties

• Exact Mass: 195.05652907g/mol
• Monoisotopic Mass: 195.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 314.0±44.0 °C(Predicted)
• pka: 9?+-.0.60(Predicted)

Additional information on ethyl 2-sulfamoylbutanoate

Comprehensive Overview of Ethyl 2-Sulfamoylbutanoate (CAS No. 1343788-14-6): Properties, Applications, and Industry Insights

Ethyl 2-sulfamoylbutanoate (CAS No. 1343788-14-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonamide-functionalized ester structure. This molecule combines the reactivity of an ethyl ester with the biological activity of a sulfamoyl group, making it a versatile intermediate for synthesizing bioactive molecules. As demand for sulfonamide derivatives grows in drug discovery, this compound has emerged as a key building block for small-molecule therapeutics and crop protection agents.

Recent studies highlight the compound's potential in addressing antimicrobial resistance (AMR), a critical global health challenge. Researchers are exploring ethyl 2-sulfamoylbutanoate derivatives as novel enzyme inhibitors, particularly targeting carbonic anhydrases and bacterial dihydropteroate synthase. The sulfamoyl moiety enables hydrogen bonding with protein targets, while the butanoate ester enhances membrane permeability—a combination that aligns with current fragment-based drug design strategies.

From a synthetic chemistry perspective, CAS 1343788-14-6 offers advantages in green chemistry applications. Its moderate polarity allows for water-organic solvent biphasic reactions, reducing the need for hazardous solvents. Industry reports indicate growing adoption in continuous flow chemistry systems, where its stability under mild conditions improves reaction yields compared to traditional sulfonyl chloride intermediates.

The compound's structure-activity relationship (SAR) has become a focus area for computational chemists. Molecular modeling studies using AI-driven drug discovery platforms suggest that modifications to the butanoate chain length could optimize target binding. This aligns with industry trends toward computer-aided molecular design, where ethyl 2-sulfamoylbutanoate serves as a scaffold for virtual screening libraries.

In agrochemical applications, patent analyses reveal innovative uses of 1343788-14-6 derivatives as plant growth regulators and systemic acquired resistance (SAR) inducers. The sulfamoyl group mimics natural plant defense signaling molecules, offering potential for sustainable crop protection solutions—a priority area given increasing regulatory restrictions on conventional pesticides.

Quality control protocols for ethyl 2-sulfamoylbutanoate emphasize HPLC purity analysis and residual solvent monitoring, reflecting pharmaceutical industry standards. Analytical method development studies recommend reverse-phase chromatography with UV detection at 254 nm for optimal separation of related substances. These technical details address frequent queries from process chemists and quality assurance specialists searching for analytical references.

Supply chain data indicates growing production of CAS 1343788-14-6 in Asian specialty chemical hubs, with custom synthesis services offering kilogram-scale quantities. Market analysts note increasing interest from contract research organizations (CROs) developing metabolic disease therapeutics, where sulfonamide-containing compounds show promise for diabetes and obesity targets.

Environmental fate studies of ethyl 2-sulfamoylbutanoate demonstrate favorable biodegradation profiles compared to persistent sulfonamides, addressing concerns about pharmaceutical pollution. This ecological consideration responds to growing ESG (Environmental, Social, and Governance) requirements in chemical manufacturing, making it relevant for green chemistry investors and regulatory affairs professionals.

Recent advancements in enzymatic synthesis routes for sulfamoyl compounds have improved the sustainability profile of 1343788-14-6. Biocatalysis researchers report successful use of sulfotransferase enzymes to introduce the sulfamoyl group, reducing reliance on traditional sulfur trioxide reagents. This innovation aligns with the pharmaceutical industry's shift toward biocatalytic process intensification.

Safety assessments of ethyl 2-sulfamoylbutanoate highlight its stability under normal storage conditions, with recommended handling similar to standard sulfonamide intermediates. Technical bulletins emphasize proper personal protective equipment (PPE) including nitrile gloves and eye protection, addressing common workplace safety queries from laboratory technicians and process engineers.

Looking ahead, the compound's role in proteolysis-targeting chimera (PROTAC) development represents an emerging application. Medicinal chemists are exploring its sulfamoyl warheads for designing E3 ligase-recruiting molecules, capitalizing on current interest in targeted protein degradation therapies. This positions CAS 1343788-14-6 at the forefront of next-generation drug discovery platforms.